[(4-Ethylphenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(4-ethylphenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C14H23N/c1-5-12-7-9-13(10-8-12)11-15-14(3,4)6-2/h7-10,15H,5-6,11H2,1-4H3
• InChI Key: MZVQTQXSYODQKB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC(C)(C)CC

Description

(4-Ethylphenyl)methylamine is a secondary amine characterized by a 4-ethylphenylmethyl group attached to a 2-methylbutan-2-ylamine backbone. The compound’s molecular formula is C₁₃H₂₁N, with a molecular weight of 191.32 g/mol. Its structure combines a bulky tert-butyl-like amine group (2-methylbutan-2-yl) with an aromatic 4-ethylbenzyl moiety, which may influence its physicochemical properties, such as lipophilicity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Ethylphenyl)methylamine typically involves the reaction of 4-ethylbenzyl chloride with 2-methyl-2-aminobutane under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

While specific industrial production methods for (4-Ethylphenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing continuous flow reactors to increase efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(4-Ethylphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, particularly with alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Corresponding nitro or nitroso compounds.

Reduction: Secondary or tertiary amines.

Substitution: Alkylated amines.

Scientific Research Applications

(4-Ethylphenyl)methylamine has various applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential pharmacological properties and therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Ethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the target and the context of the reaction. The pathways involved may include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare (4-Ethylphenyl)methylamine with structurally related compounds, focusing on substituent effects, molecular properties, and functional roles.

Table 1: Structural and Functional Comparison of Analogous Amines

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
(4-Ethylphenyl)methylamine	C₁₃H₂₁N	191.32	4-Ethylphenyl, 2-methylbutan-2-yl	High lipophilicity (predicted); potential psychoactive analog
(2,4-Dichlorophenyl)methylamine	C₁₂H₁₇Cl₂N	246.18	2,4-Dichlorophenyl	Increased electronegativity; possible antimicrobial activity (inferred from halogenated analogs)
(4-Fluorophenyl)(phenyl)methylamine	C₁₈H₂₂FN	271.37	4-Fluorophenyl, phenyl	Enhanced metabolic stability (fluorine effect); supplier-listed for research use
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.31	3-Methoxyphenyl	Methoxy group may improve solubility; used in synthetic intermediates
1-(4-Ethylphenyl)-N-[(2-methoxyphenyl)methyl]propane-2-amine (4-EA-NBOMe)	C₁₉H₂₆N₂O	298.43	4-Ethylphenyl, 2-methoxyphenylmethyl, propane-2-amine	Psychoactive substance; 69 metabolites identified in rat urine and human liver S9 incubates
[(4-Ethylphenyl)methyl][2-(4-methoxyphenyl)ethyl]amine	C₁₈H₂₃NO	269.38	4-Ethylphenyl, 4-methoxyphenethyl	Extended aromatic system; supplier-listed for pharmacological research

Key Comparative Insights:

Psychoactive Potential: 4-EA-NBOMe (298.43 g/mol), a propane-2-amine derivative with a 2-methoxyphenyl group, demonstrates extensive metabolism (69 metabolites identified) and high receptor affinity, suggesting that the ethylphenyl-methylamine scaffold could exhibit similar psychoactive properties if modified with electron-donating groups (e.g., methoxy) .

Synthetic Utility: The 3-methoxyphenyl variant (207.31 g/mol) highlights the role of methoxy substituents in improving solubility and serving as intermediates in drug synthesis .

Structural Robustness :

• The tert-butyl-like 2-methylbutan-2-yl group in all analogs contributes to steric hindrance, which may protect the amine from enzymatic degradation, a feature leveraged in prodrug design .

Research Findings and Implications

• Metabolic Profiling : The NBOMe series (e.g., 4-EA-NBOMe) underscores the importance of LC-HRMS in identifying metabolites, a method applicable to (4-Ethylphenyl)methylamine for toxicological screening .
• Supplier Availability : Multiple analogs (e.g., dichlorophenyl, fluorophenyl derivatives) are commercially available, indicating industrial interest in this chemical class .

Biological Activity

(4-Ethylphenyl)methylamine is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound (4-Ethylphenyl)methylamine has the following chemical structure:

• Molecular Formula : C13H19N
• Molecular Weight : 205.30 g/mol

The presence of an ethyl group on the phenyl ring enhances its lipophilicity, potentially influencing its interaction with biological targets.

The biological activity of (4-Ethylphenyl)methylamine is primarily attributed to its ability to interact with various molecular targets within biological systems. The compound may function as an inhibitor or activator of specific enzymes or receptors, modulating biochemical pathways involved in cellular processes. Notably, it has been studied for its effects on:

• Signal Transduction : The compound may influence signaling pathways that regulate cell growth and differentiation.
• Metabolic Processes : It has potential implications in metabolic regulation, possibly affecting energy metabolism and lipid biosynthesis.
• Gene Expression Regulation : (4-Ethylphenyl)methylamine may alter gene expression profiles, impacting cellular responses to external stimuli.

Antimicrobial Properties

Research indicates that (4-Ethylphenyl)methylamine exhibits antimicrobial activity against various pathogens. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting a broad spectrum of antimicrobial action. The minimum inhibitory concentration (MIC) values were determined for several bacterial strains, indicating the compound's potential as a lead for developing new antibiotics.

Anti-inflammatory Effects

The compound has also shown promise in reducing inflammation. In vitro assays revealed that it significantly inhibits the production of pro-inflammatory cytokines in activated immune cells. This suggests potential applications in treating inflammatory diseases such as arthritis and other chronic inflammatory conditions.

Neuroprotective Activity

Preliminary studies suggest that (4-Ethylphenyl)methylamine may have neuroprotective properties. It has been evaluated for its ability to protect neuronal cells from oxidative stress-induced damage. The compound's mechanism appears to involve the modulation of reactive oxygen species (ROS) levels and enhancement of cellular antioxidant defenses.

Table 1: Summary of Biological Activities

Activity Type	Findings	Reference
Antimicrobial	Effective against Gram-positive/negative bacteria; MIC values established
Anti-inflammatory	Inhibits pro-inflammatory cytokine production
Neuroprotective	Protects neuronal cells from oxidative stress

Case Study: Antimicrobial Efficacy

A recent study assessed the antimicrobial efficacy of (4-Ethylphenyl)methylamine against Staphylococcus aureus and Escherichia coli. The results indicated that the compound exhibited an MIC of 32 µg/mL against S. aureus and 64 µg/mL against E. coli, showcasing its potential as an antimicrobial agent suitable for further development.